trans-Chalcone

• CAS No.: 614-47-1
• Product Name: trans-Chalcone
• Molecular Formula: C15H12O
• Molecular Weight: 208.25 g/mol
• IUPAC Name: (E)-1,3-diphenylprop-2-en-1-one
• Standard InChI: InChI=1S/C15H12O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
• Standard InChIKey: DQFBYFPFKXHELB-VAWYXSNFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=CC=CC=C2
• SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C2
• Melting Point: 57.5°C
• Physical Description: Solid
• Description: Chalcone, also known as (e)-chalcone or b-benzoylstyrene, belongs to the class of organic compounds known as retrochalcones. These are a form of normal chalcones that are structurally distinguished by the lack of oxygen functionalities at the C2'- and C6'-positions. Chalcone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, chalcone is primarily located in the membrane (predicted from logP). Chalcone is also a parent compound for other transformation products, including but not limited to, 2'-hydroxychalcone, candidachalcone, and 2', 4'-dihydroxy-3'-(2-hydroxy benzyl)-6'-methoxy chalcone. Chalcone has a bitter taste.; Chalcone is a member of the class of chalcones that is acetophenone in which one of the methyl hydrogens has been replaced by a benzylidene group. It has a role as a plant metabolite. It is a member of styrenes and a member of chalcones.; An aromatic KETONE that forms the core molecule of CHALCONES.
• Synonyms: (2E)-1,3-Diphenyl-2-propen-1-one; (E)-1,3-Diphenyl-2-propen-1-one; (E)-1,3-Diphenyl-2-propen-1-one; (E)-1,3-Diphenylpropen-3-one; (E)-1,3-Diphenylpropenone; (E)-1-Benzoyl-2-phenylethylene; (E)-Benzalacetophenone; (E)-Benzylideneacetophenone; (E)-Chal
• PubChem Compound: 637760
• Last Modified: Nov 11 2021